Cas no 33739-26-3 (Cycloheptanone,2-[(diphenylamino)methylene]-)
33739-26-3 structure
Product Name:Cycloheptanone,2-[(diphenylamino)methylene]-
CAS No:33739-26-3
MF:C20H21NO
MW:291.386845350266
CID:320411
PubChem ID:5477419
Update Time:2025-04-19
Cycloheptanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone,2-[(diphenylamino)methylene]-
- (2E)-2-[(N-phenylanilino)methylidene]cycloheptan-1-one
- 2-Diphenylaminomethylen-cycloheptanon
- AC1NUG2R
- NSC315570
- NSC-315570
- DTXSID90420430
- 33739-26-3
-
- Inchi: 1S/C20H21NO/c22-20-15-9-1-4-10-17(20)16-21(18-11-5-2-6-12-18)19-13-7-3-8-14-19/h2-3,5-8,11-14,16H,1,4,9-10,15H2/b17-16+
- InChI Key: NKCAOBHZCNAGRN-WUKNDPDISA-N
- SMILES: O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCCC1
Computed Properties
- Exact Mass: 291.16243
- Monoisotopic Mass: 291.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
- LogP: 5.24180
Cycloheptanone,2-[(diphenylamino)methylene]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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